![molecular formula C9H9BrN2O2 B2437258 5-Bromo-2-cyclobutylpyrimidine-4-carboxylic acid CAS No. 1352200-92-0](/img/structure/B2437258.png)
5-Bromo-2-cyclobutylpyrimidine-4-carboxylic acid
Overview
Description
5-Bromo-2-cyclobutylpyrimidine-4-carboxylic acid is a chemical compound with the CAS Number: 1352200-92-0. It has a molecular weight of 257.09 .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9BrN2O2/c10-6-4-11-8 (5-2-1-3-5)12-7 (6)9 (13)14/h4-5H,1-3H2, (H,13,14) .Physical And Chemical Properties Analysis
This compound is a powder and it’s stored at a temperature of 4 degrees Celsius .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Halopyrimidine Esters : A study by Regan et al. (2012) reports the synthesis of various 5-halopyrimidine-4-carboxylic acid esters via the Minisci homolytic alkoxycarbonylation of 5-halopyrimidines. This method was highly regioselective, allowing the synthesis of significant amounts of ethyl 5-bromopyrimidine-4-carboxylate, a compound closely related to 5-Bromo-2-cyclobutylpyrimidine-4-carboxylic acid (Regan et al., 2012).
Functionalization of Pyrimidines : Schlosser et al. (2006) explored the generation and functionalization of metal-bearing and trifluoromethyl-substituted pyrimidines, highlighting the versatility of pyrimidine derivatives in chemical synthesis. This research potentially relates to the modification and applications of this compound in various chemical contexts (Schlosser et al., 2006).
Applications in Drug Development
Antiviral Activity : A study by Hocková et al. (2003) on 2,4-diamino-6-hydroxypyrimidines substituted at position 5 demonstrated the antiviral activity of 5-halogen-substituted pyrimidines. This study suggests the potential of this compound derivatives in antiretroviral drug development (Hocková et al., 2003).
Antimicrobial Activity : Research by Lanjewar et al. (2009, 2010) highlighted the antimicrobial and antifungal properties of pyrimidine derivatives. This could imply potential applications of this compound in creating antimicrobial agents (Lanjewar et al., 2009), (Lanjewar et al., 2010).
Material Science and Chemistry
- Palladium-Catalyzed Reactions : Goodby et al. (1996) described the use of 5-bromo-2-iodopyrimidine, a compound structurally similar to this compound, in palladium-catalyzed cross-coupling reactions. This indicates potential applications in synthesizing complex organic molecules (Goodby et al., 1996).
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-cyclobutylpyrimidine-4-carboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BrN2O2/c10-6-4-11-8(5-2-1-3-5)12-7(6)9(13)14/h4-5H,1-3H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCNNMSQQYOEFHX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=NC=C(C(=N2)C(=O)O)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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